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Compound of Interest

Compound Name: Fmoc-D-Allylglycine

Cat. No.: B557745

For researchers and scientists engaged in drug development and peptide synthesis, the
responsible management of chemical reagents is paramount to ensuring laboratory safety and
environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the
proper disposal of Fmoc-D-Allylglycine, a key building block in peptide chemistry. Adherence
to these procedures will help maintain a safe laboratory environment and ensure compliance
with regulatory standards.

While Fmoc-D-Allylglycine is not classified as a hazardous substance under the Globally
Harmonized System (GHS), it is prudent to handle all chemicals with care.[1] The hazards of
this material have not been exhaustively investigated, and therefore, appropriate precautions
should be taken to minimize exposure.[1]

Key Chemical and Physical Properties

A summary of the pertinent physical and chemical properties of Fmoc-D-Allylglycine is
provided below. Understanding these characteristics is crucial for its safe handling and
disposal.
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Property Value

CAS Number 170642-28-1

Molecular Formula C20H19NOA4[2][3][4]
Molecular Weight 337.37 g/mol [3]
Appearance White to off-white powder[3]
Storage Temperature 0-8°C[3]

Personal Protective Equipment (PPE)

Before handling Fmoc-D-Allylglycine for disposal, it is essential to be equipped with the
appropriate personal protective equipment to prevent exposure.

o Eye Protection: Wear chemical safety goggles or glasses.[5]

e Hand Protection: Use suitable protective gloves, such as nitrile gloves, to avoid skin contact.

[4]15]

» Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contamination.[4][5]

o Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95
type) is recommended.[4][5]

Step-by-Step Disposal Protocol

The proper disposal of Fmoc-D-Allylglycine is critical to protect both laboratory personnel and
the environment. This chemical should never be disposed of down the drain or in regular waste

streams.[5]

Waste Segregation and Collection

e Solid Waste:

o Collect any unreacted Fmoc-D-Allylglycine and any contaminated disposable items (e.g.,
weighing paper, gloves, wipes) in a designated, clearly labeled, and sealable container for
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solid chemical waste.[5]
o Avoid generating dust during collection.[6][7]

e Liquid Waste:

o Solutions containing Fmoc-D-Allylglycine should be collected in a separate, labeled, and
sealed container specifically for liquid chemical waste.[5]

o The container must be made of a compatible material.[8]
o Empty Containers:

o Empty containers that previously held Fmoc-D-Allylglycine may retain product residue
and should be treated as hazardous waste.[8]

o These containers should be triple-rinsed, with the rinsate collected as hazardous waste
before the container is disposed of or recycled according to your institution's protocols.[8]

Waste Container Labeling and Storage

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Fmoc-D-Allylglycine".[5][8]

o Storage: Store the sealed waste containers in a designated, well-ventilated, and secure
area.[5][8] This area should be away from incompatible materials to prevent any unintended
reactions.

Final Disposal

o Licensed Waste Disposal Contractor: Arrange for the collection and disposal of the chemical
waste through a licensed and reputable hazardous waste disposal contractor.[8] These
contractors are equipped to handle and treat chemical waste in an environmentally
responsible manner.

e Institutional Guidelines: Always consult and adhere to your institution's specific safety and
waste disposal guidelines.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
D-Allylglycine.
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Caption: Decision workflow for the disposal of Fmoc-D-Allylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b557745?utm_src=pdf-custom-synthesis
https://www.anaspec.com/assets/1e601144-c9b0-4df3-9f33-07c722c2882b/sds-en-as-26230-f5-fmoc-l-allylglycine.pdf
https://www.peptide.com/product/fmoc-d-allylgly-oh-170642-28-1/
https://www.chemimpex.com/products/07306
https://www.chembk.com/en/chem/Fmoc-Allyl-D-Glycine
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.fishersci.com/store/msds?partNumber=AAH52177&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=15478727&productDescription%3D5GR+2-Allyl-N-Fmoc-L-glycine%2C+95%25+5g&countryCode=BE&language=en
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Fmoc_Gly_DL_Ala.pdf
https://www.benchchem.com/product/b557745#fmoc-d-allylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b557745#fmoc-d-allylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b557745#fmoc-d-allylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b557745#fmoc-d-allylglycine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557745?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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